![molecular formula C16H14Cl2N2O B6205405 2-(3,5-dichloropyridin-4-yl)-1-[(1S)-1-methyl-2,3-dihydro-1H-isoindol-2-yl]ethan-1-one CAS No. 1900706-51-5](/img/no-structure.png)
2-(3,5-dichloropyridin-4-yl)-1-[(1S)-1-methyl-2,3-dihydro-1H-isoindol-2-yl]ethan-1-one
Overview
Description
2-(3,5-dichloropyridin-4-yl)-1-[(1S)-1-methyl-2,3-dihydro-1H-isoindol-2-yl]ethan-1-one is a useful research compound. Its molecular formula is C16H14Cl2N2O and its molecular weight is 321.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(3,5-dichloropyridin-4-yl)-1-[(1S)-1-methyl-2,3-dihydro-1H-isoindol-2-yl]ethan-1-one' involves the reaction of 3,5-dichloro-4-pyridinecarboxaldehyde with (1S)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxylic acid followed by reduction and acylation.", "Starting Materials": [ "3,5-dichloro-4-pyridinecarboxaldehyde", "(1S)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxylic acid", "Sodium borohydride", "Acetic anhydride", "Pyridine", "Methanol", "Chloroform", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3,5-dichloro-4-pyridinecarboxaldehyde is reacted with (1S)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxylic acid in methanol and pyridine to form the corresponding imine.", "Step 2: The imine is reduced using sodium borohydride in methanol to form the corresponding amine.", "Step 3: The amine is acylated using acetic anhydride in chloroform to form the final product, 2-(3,5-dichloropyridin-4-yl)-1-[(1S)-1-methyl-2,3-dihydro-1H-isoindol-2-yl]ethan-1-one.", "Step 4: The product is purified using column chromatography and characterized using spectroscopic techniques.", "Step 5: The product can be converted to its hydrochloride salt form using hydrochloric acid and sodium hydroxide." ] } | |
| 1900706-51-5 | |
Molecular Formula |
C16H14Cl2N2O |
Molecular Weight |
321.2 |
Purity |
95 |
Origin of Product |
United States |
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